Cas no 2580252-30-6 (3-cyclopropyl-1,2oxazolo5,4-bpyridine-5-sulfonamide)

• Product Name: 3-cyclopropyl-1,2oxazolo5,4-bpyridine-5-sulfonamide
• CAS No: 2580252-30-6
• MF: C₉H₉N₃O₃S
• MW: 239.251060247421
• CID: 5661501
• PubChem ID: 165889300
• Update Time: 2025-05-17

3-cyclopropyl-1,2oxazolo5,4-bpyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27733371
• 2580252-30-6
• 3-cyclopropyl-[1,2]oxazolo[5,4-b]pyridine-5-sulfonamide
• 3-cyclopropyl-1,2oxazolo5,4-bpyridine-5-sulfonamide

• Inchi： 1S/C9H9N3O3S/c10-16(13,14)6-3-7-8(5-1-2-5)12-15-9(7)11-4-6/h3-5H,1-2H2,(H2,10,13,14)
• InChI Key： BMKCCSJUQWIAQG-UHFFFAOYSA-N
• SMILES： S(C1=CN=C2C(=C1)C(C1CC1)=NO2)(N)(=O)=O

Computed Properties

• Exact Mass: 239.03646233g/mol
• Monoisotopic Mass: 239.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 108Ų

Additional information on 3-cyclopropyl-1,2oxazolo5,4-bpyridine-5-sulfonamide

Introduction to 3-Cyclopropyl-1,2-Oxazolo[5,4-b]Pyridine-5-Sulfonamide (CAS No. 2580252-30-6)

3-Cyclopropyl-1,2-oxazolo[5,4-b]pyridine-5-sulfonamide (CAS No. 2580252-30-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in various pharmaceutical formulations for their diverse biological activities, including anti-inflammatory, antidiabetic, and antimicrobial properties.

The chemical structure of 3-cyclopropyl-1,2-oxazolo[5,4-b]pyridine-5-sulfonamide is characterized by a cyclopropyl group attached to a 1,2-oxazolo[5,4-b]pyridine scaffold, which is further functionalized with a sulfonamide moiety. The cyclopropyl group contributes to the compound's lipophilicity and metabolic stability, while the oxazolopyridine core provides a rigid and planar structure that can interact with specific biological targets. The sulfonamide group is known for its ability to form hydrogen bonds and electrostatic interactions, making it a versatile functional group in drug design.

Recent studies have highlighted the potential of 3-cyclopropyl-1,2-oxazolo[5,4-b]pyridine-5-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 3-cyclopropyl-1,2-oxazolo[5,4-b]pyridine-5-sulfonamide has shown promise in the treatment of diabetes. Research conducted at the University of California revealed that this compound can enhance insulin sensitivity and reduce glucose levels in diabetic animal models. The mechanism underlying this effect is believed to involve the activation of peroxisome proliferator-activated receptor gamma (PPARγ), a key regulator of glucose metabolism.

The antimicrobial activity of 3-cyclopropyl-1,2-oxazolo[5,4-b]pyridine-5-sulfonamide has also been investigated. A study published in the Antimicrobial Agents and Chemotherapy journal reported that this compound exhibits broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The sulfonamide moiety is thought to interfere with bacterial folic acid synthesis by inhibiting dihydropteroate synthase (DHPS), an essential enzyme in this pathway.

The pharmacokinetic properties of 3-cyclopropyl-1,2-oxazolo[5,4-b]pyridine-5-sulfonamide have been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, it exhibits low toxicity and minimal side effects in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-cyclopropyl-1,2-oxazolo[5,4-b]pyridine-5-sulfonamide in human subjects. Early results from Phase I trials have shown promising outcomes with no serious adverse events reported. These findings have paved the way for further clinical development and potential market approval.

In conclusion, 3-cyclopropyl-1,2-oxazolo[5,4-b]pyridine-5-sulfonamide (CAS No. 2580252-30-6) represents a promising candidate for the development of new therapeutic agents targeting inflammation, diabetes, and bacterial infections. Its unique chemical structure and multifaceted biological activities make it an attractive molecule for further research and drug development efforts.